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Compound of Interest

Compound Name: Ala-His

Cat. No.: B1278170

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive guidance on the proper disposal procedures for Ala-
His (L-Alanyl-L-Histidine), a dipeptide commonly used in research and development.
Adherence to these procedures is crucial for maintaining a safe laboratory environment and
ensuring compliance with regulatory standards.

Summary of Key Disposal Procedures

Ala-His is not classified as a hazardous substance.[1] However, it is imperative to follow
standard laboratory safety protocols and consult with your institution's Environmental Health
and Safety (EHS) department for specific disposal requirements in your locality. The
fundamental principle for the disposal of Ala-His is to manage it as a non-hazardous chemical
waste, ensuring it is properly contained and segregated from general refuse.

Step-by-Step Disposal Protocol

o Personal Protective Equipment (PPE): Before handling Ala-His for disposal, ensure you are
wearing appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves.

e Containment:
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o Collect waste Ala-His, including any contaminated materials such as weighing paper or
disposable spatulas, in a designated, well-labeled, and securely sealed container.

o Ensure the container is compatible with chemical waste and clearly marked with the
contents ("Waste Ala-His" or "Waste L-Alanyl-L-Histidine").

e Consult Institutional Guidelines:

o Contact your institution's Environmental Health and Safety (EHS) office or equivalent
department.

o Inform them of your intent to dispose of non-hazardous chemical waste and provide the
name of the substance (Ala-His).

e Follow EHS Directives:

o Your EHS office will provide specific instructions for the collection and disposal of the
waste in accordance with local, state, and federal regulations.

o This may involve placing the sealed container in a designated chemical waste
accumulation area for pickup by a licensed waste disposal contractor.

Important Considerations:

e Do NOT dispose of Ala-His in the regular trash or pour it down the drain unless explicitly
permitted by your institution's EHS guidelines.

o For spills, sweep up the solid material and place it in the designated waste container. Ensure
adequate ventilation.

Quantitative Data

The following table summarizes key quantitative data for Ala-His.
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Property Value Source
Molecular Formula C9oH14N40Os3 PubChem
Molecular Weight 226.23 g/mol PubChem

Melting Point 253 °C (487.4 °F) Fisher Scientific[1]
Appearance White powder/solid Fisher Scientific[1]
Odor Odorless Fisher Scientific[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ala-
His.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH6566814&productDescription=BETA-ALANYL-L-HISTIDINE+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6566814&productDescription=BETA-ALANYL-L-HISTIDINE+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6566814&productDescription=BETA-ALANYL-L-HISTIDINE+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1278170?utm_src=pdf-body
https://www.benchchem.com/product/b1278170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Wear Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Place in a Labeled, Sealed Container
(Consult Institutional EHS Office)

(Follow EHS Instructions for DisposaD

:

Arrange for Pickup by Licensed
Waste Disposal Company

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ala-His.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278170#ala-his-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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